Cas no 34542-56-8 (17,21-Dihydroxy-16alpha-methylpregna-4,9(11)-diene-3,20-dione 21-acetate)

• Product Name: 17,21-Dihydroxy-16alpha-methylpregna-4,9(11)-diene-3,20-dione 21-acetate
• CAS No: 34542-56-8
• MF: C₂₄H₃₂O₅
• MW: 400.507887840271
• CID: 321448
• PubChem ID: 13519827
• Update Time: 2025-04-19

17,21-Dihydroxy-16alpha-methylpregna-4,9(11)-diene-3,20-dione 21-acetate Chemical and Physical Properties

Names and Identifiers

• 17,21-Dihydroxy-16alpha-methylpregna-4,9(11)-diene-3,20-dione 21-acetate
• [2-[(8S,10S,13S,14S,16R,17R)-17-hydroxy-10,13,16-trimethyl-3-oxo-2,6,7,8,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• [2-[(8S,10S,13S,14S,16R,17R)-17-hydroxy-10,13,16-trimethyl-3-oxo-2,6,7,8,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxo-ethyl] acetate
• 21-Acetyloxy-17-hydroxy-16-methylprogna-4,9(11)-diene-3,20-dione
• 34542-56-8
• DTXSID90188083
• SCHEMBL8200254
• NS00029678
• EINECS 252-078-2

• Inchi： 1S/C24H32O5/c1-14-11-20-18-6-5-16-12-17(26)7-9-22(16,3)19(18)8-10-23(20,4)24(14,28)21(27)13-29-15(2)25/h8,12,14,18,20,28H,5-7,9-11,13H2,1-4H3/t14-,18-,20+,22+,23+,24+/m1/s1
• InChI Key： SNMKPDYDNGYYEM-PYAFTSMNSA-N
• SMILES： O[C@]1(C(COC(C)=O)=O)[C@H](C)C[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)C3=CC[C@@]21C)=O

Computed Properties

• Exact Mass: 400.22497412g/mol
• Monoisotopic Mass: 400.22497412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 838
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 555.4°Cat760mmHg
• Flash Point: 186.9°C
• Refractive Index: 1.566